![molecular formula C10H13BrClNS B2622662 (1-((4-Bromophenyl)thio)cyclopropyl)methanamine hydrochloride CAS No. 2171915-45-8](/img/structure/B2622662.png)
(1-((4-Bromophenyl)thio)cyclopropyl)methanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1-((4-Bromophenyl)thio)cyclopropyl)methanamine hydrochloride, also known as BCTMC, is a chemical compound that has been extensively studied for its potential applications in scientific research. BCTMC is a cyclopropylamine derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in a variety of research contexts.
Mechanism of Action
(1-((4-Bromophenyl)thio)cyclopropyl)methanamine hydrochloride acts as a selective inhibitor of VMAT2, preventing the storage and release of monoamine neurotransmitters. This leads to a reduction in the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the synaptic cleft, which can have a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its activity as a VMAT2 inhibitor, this compound has been shown to have activity as a monoamine oxidase (MAO) inhibitor, which can further modulate neurotransmitter levels. This compound has also been shown to have effects on the hypothalamic-pituitary-adrenal (HPA) axis, which plays a role in the regulation of stress responses.
Advantages and Limitations for Lab Experiments
(1-((4-Bromophenyl)thio)cyclopropyl)methanamine hydrochloride has several advantages for use in lab experiments. Its selectivity for VMAT2 and MAO makes it a useful tool for studying the mechanisms of neurotransmitter storage and release. However, its effects on the HPA axis may limit its usefulness in some contexts, and its potential for off-target effects should be carefully considered.
Future Directions
There are several potential future directions for research on (1-((4-Bromophenyl)thio)cyclopropyl)methanamine hydrochloride. One area of interest is in the development of more selective VMAT2 inhibitors, which could have therapeutic potential in the treatment of conditions such as Parkinson's disease. Another area of interest is in the study of the effects of this compound on stress responses, which could have implications for the treatment of stress-related disorders. Additionally, further research is needed to fully elucidate the mechanisms of action of this compound and its potential for off-target effects.
Synthesis Methods
(1-((4-Bromophenyl)thio)cyclopropyl)methanamine hydrochloride can be synthesized using a variety of methods, including the reaction of cyclopropylamine with 4-bromothiophenol in the presence of a suitable catalyst. The resulting product can then be purified and converted to the hydrochloride salt form.
Scientific Research Applications
(1-((4-Bromophenyl)thio)cyclopropyl)methanamine hydrochloride has been studied for its potential applications in a variety of scientific research contexts. One area of interest is in the study of neurotransmitter systems, where this compound has been shown to have activity as a selective inhibitor of the vesicular monoamine transporter 2 (VMAT2). This transporter plays a crucial role in the storage and release of monoamine neurotransmitters, making it an important target for research into the mechanisms of neurotransmission.
properties
IUPAC Name |
[1-(4-bromophenyl)sulfanylcyclopropyl]methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNS.ClH/c11-8-1-3-9(4-2-8)13-10(7-12)5-6-10;/h1-4H,5-7,12H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIDVEMRQRRNXIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CN)SC2=CC=C(C=C2)Br.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrClNS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.